(E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-chloro-5-nitrobenzamide

• IUPAC Name: N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-2-chloro-5-nitrobenzamide
• InChI: InChI=1S/C15H9BrClN3O3S/c1-19-12-5-2-8(16)6-13(12)24-15(19)18-14(21)10-7-9(20(22)23)3-4-11(10)17/h2-7H,1H3
• InChI Key: RSRNTYZYTVBAHS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl
• Molecular Formula: C15H9BrClN3O3S
• Molecular Weight: 426.7 g/mol

Description

The compound is a benzothiazole derivative, which is a type of heterocyclic compound. Benzothiazoles are known for their wide range of biological activities and are used in the development of various pharmaceuticals.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and addition reactions.

Scientific Research Applications

Anticancer Research

• The compound has been investigated for its potential as an anticancer agent. Researchers synthesized novel 1,2,3-triazole derivatives derived from 6-bromobenzo[d]thiazol-2(3H)-one. .

Antibacterial Activity

• The same 1,2,3-triazole derivatives were also evaluated for antibacterial activity. .

Pesticidal Potential

• .

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on their specific structure and the target they interact with. Some benzothiazole derivatives have been found to have anticancer, antimicrobial, and anti-inflammatory activities.

Future Directions

Benzothiazole derivatives are a promising class of compounds for the development of new pharmaceuticals. Future research could focus on synthesizing new derivatives and testing their biological activities.